N-(4-chloro-2-methylphenyl)-2-(3-fluorophenyl)sulfonylacetamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-(3-fluorophenyl)sulfonylacetamide
• InChI: InChI=1S/C15H13ClFNO3S/c1-10-7-11(16)5-6-14(10)18-15(19)9-22(20,21)13-4-2-3-12(17)8-13/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: KEILWHGKZMGYKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)CS(=O)(=O)C2=CC=CC(=C2)F
• Molecular Formula: C15H13ClFNO3S
• Molecular Weight: 341.8 g/mol

Description

N-(4-chloro-2-methylphenyl)-2-(3-fluorophenyl)sulfonylacetamide is a synthetic organic compound that belongs to the class of sulfonylacetamides. These compounds are known for their diverse applications in various fields, including medicinal chemistry, agrochemicals, and material science. The presence of both chloro and fluoro substituents in the aromatic rings imparts unique chemical and physical properties to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chloro-2-methylphenyl)-2-(3-fluorophenyl)sulfonylacetamide typically involves the following steps:

Starting Materials: The synthesis begins with 4-chloro-2-methylaniline and 3-fluorobenzene sulfonyl chloride.

Reaction Conditions: The reaction is carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane.

Procedure: The 4-chloro-2-methylaniline is first dissolved in the solvent, followed by the addition of the base. The 3-fluorobenzene sulfonyl chloride is then added dropwise to the reaction mixture while maintaining a low temperature to control the exothermic reaction.

Purification: The resulting product is purified by recrystallization or column chromatography to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the synthesis may be scaled up using continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and temperature control can enhance the efficiency and safety of the process.

Chemical Reactions Analysis

Types of Reactions

N-(4-chloro-2-methylphenyl)-2-(3-fluorophenyl)sulfonylacetamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro and fluoro substituents can participate in nucleophilic aromatic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Hydrolysis: The sulfonylacetamide group can be hydrolyzed under acidic or basic conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products Formed

Substitution: Formation of substituted derivatives with different nucleophiles.

Oxidation: Formation of sulfone or sulfoxide derivatives.

Reduction: Formation of amine derivatives.

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-2-(3-fluorophenyl)sulfonylacetamide has several applications in scientific research:

Medicinal Chemistry: It can be used as a lead compound for the development of new drugs targeting specific enzymes or receptors.

Biological Studies: The compound can be used to study the effects of sulfonylacetamides on biological systems, including their potential as antimicrobial or anticancer agents.

Material Science: It can be used in the synthesis of advanced materials with unique properties, such as polymers or nanomaterials.

Agrochemicals: The compound can be explored for its potential use as a pesticide or herbicide.

Mechanism of Action

The mechanism of action of N-(4-chloro-2-methylphenyl)-2-(3-fluorophenyl)sulfonylacetamide depends on its specific application:

Medicinal Chemistry: The compound may act by inhibiting specific enzymes or receptors, leading to therapeutic effects.

Biological Studies: It may interact with cellular components, affecting various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-2-(3-fluorophenyl)sulfonylacetamide
• N-(4-methylphenyl)-2-(3-fluorophenyl)sulfonylacetamide
• N-(4-chloro-2-methylphenyl)-2-(4-fluorophenyl)sulfonylacetamide

Uniqueness

N-(4-chloro-2-methylphenyl)-2-(3-fluorophenyl)sulfonylacetamide is unique due to the specific combination of chloro and fluoro substituents, which can influence its reactivity and interactions with biological targets.